Cas no 1120245-50-2 (2-Chloro-4-(3-ethyl-1,2,4-oxadiazol-5-yl)pyridine)

• Product Name: 2-Chloro-4-(3-ethyl-1,2,4-oxadiazol-5-yl)pyridine
• CAS No: 1120245-50-2
• MF: C₉H₈ClN₃O
• MW: 209.632320404053
• MDL: MFCD13881431
• CID: 5012920
• PubChem ID: 30028914
• Update Time: 2025-11-02

2-Chloro-4-(3-ethyl-1,2,4-oxadiazol-5-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-(3-ethyl-1,2,4-oxadiazol-5-yl)pyridine
• BBL007907
• HTS027978
• STL163370
• 5-(2-chloropyridin-4-yl)-3-ethyl-1,2,4-oxadiazole
• 2-Chloro-4-(3-ethyl-1,2,4-oxadiazol-5-yl)pyridine

• MDL： MFCD13881431
• Inchi： 1S/C9H8ClN3O/c1-2-8-12-9(14-13-8)6-3-4-11-7(10)5-6/h3-5H,2H2,1H3
• SMILES： ClC1C=C(C=CN=1)C1=NC(CC)=NO1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 193
• XLogP3: 2.5
• Topological Polar Surface Area: 51.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 2-Chloro-4-(3-ethyl-1,2,4-oxadiazol-5-yl)pyridine

Comprehensive Guide to 2-Chloro-4-(3-ethyl-1,2,4-oxadiazol-5-yl)pyridine (CAS No. 1120245-50-2): Properties, Applications, and Market Insights

2-Chloro-4-(3-ethyl-1,2,4-oxadiazol-5-yl)pyridine (CAS No. 1120245-50-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This unique molecule combines a pyridine ring with an oxadiazole moiety, creating a versatile scaffold for drug discovery and material science applications. With the growing demand for novel bioactive compounds, researchers are increasingly exploring the potential of 1,2,4-oxadiazole derivatives like this one.

The molecular structure of 2-Chloro-4-(3-ethyl-1,2,4-oxadiazol-5-yl)pyridine features a chloropyridine core attached to a 3-ethyl-1,2,4-oxadiazole group at the 4-position. This arrangement provides interesting electronic properties that make it valuable for designing enzyme inhibitors and receptor modulators. Recent studies highlight the importance of such nitrogen-containing heterocycles in developing treatments for various conditions, aligning with current trends in personalized medicine and targeted therapies.

In pharmaceutical applications, 2-Chloro-4-(3-ethyl-1,2,4-oxadiazol-5-yl)pyridine serves as a key intermediate for synthesizing potential drug candidates. The oxadiazole-pyridine hybrid structure demonstrates excellent bioavailability and metabolic stability, addressing one of the major challenges in modern drug development. Researchers are particularly interested in its potential as a building block for CNS-active compounds and anti-inflammatory agents, reflecting the industry's focus on neurological and immunological disorders.

The agrochemical sector has also shown interest in CAS 1120245-50-2 derivatives for developing next-generation crop protection products. The compound's structural features suggest possible activity against various plant pathogens, making it relevant to current discussions about sustainable agriculture and reduced pesticide use. As the world faces food security challenges, innovative agrochemical intermediates like this are becoming increasingly valuable.

From a synthetic chemistry perspective, 2-Chloro-4-(3-ethyl-1,2,4-oxadiazol-5-yl)pyridine offers multiple sites for functionalization, allowing medicinal chemists to create diverse libraries of analogs. This aligns with the pharmaceutical industry's push toward fragment-based drug discovery and combinatorial chemistry approaches. The compound's moderate polarity and good solubility profile make it particularly suitable for modern high-throughput screening platforms.

Market analysis indicates growing demand for specialized heterocyclic building blocks like 1120245-50-2, driven by increased R&D spending in both pharmaceutical and agricultural sectors. The compound's unique combination of pyridine and oxadiazole rings positions it well in the market for privileged scaffolds in drug discovery. Suppliers are noting particular interest from companies working on kinase inhibitors and GPCR modulators, two of the most active areas in current drug development.

Quality control and characterization of 2-Chloro-4-(3-ethyl-1,2,4-oxadiazol-5-yl)pyridine typically involve advanced analytical techniques including HPLC, NMR, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for pharmaceutical applications. The growing emphasis on quality by design (QbD) in chemical manufacturing makes proper characterization of such intermediates increasingly important.

Environmental and safety considerations for handling CAS 1120245-50-2 follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) including gloves and safety glasses is recommended when working with this material. These precautions align with the chemical industry's increasing focus on green chemistry principles and workplace safety standards.

The future outlook for 2-Chloro-4-(3-ethyl-1,2,4-oxadiazol-5-yl)pyridine appears promising, with potential applications expanding beyond its current uses. As computational chemistry and AI-assisted drug design become more prevalent, the demand for well-characterized, versatile building blocks like this is expected to grow. The compound's structural features make it particularly interesting for researchers exploring proteolysis targeting chimeras (PROTACs) and other emerging therapeutic modalities.

For researchers and procurement specialists seeking high-purity 1120245-50-2, it's essential to work with reputable suppliers who can provide comprehensive analytical data and documentation. The market has seen increased demand for GMP-grade intermediates as pharmaceutical companies move compounds through clinical development pipelines. This trend underscores the importance of reliable supply chains for specialized chemicals like 2-Chloro-4-(3-ethyl-1,2,4-oxadiazol-5-yl)pyridine.